Cas no 2273326-73-9 (benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate)

• Product Name: benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate
• CAS No: 2273326-73-9
• MF: C₁₃H₁₀ClN₃O₄
• MW: 307.689201831818
• CID: 6316596
• PubChem ID: 165933789
• Update Time: 2025-08-05

benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2273326-73-9
• benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate
• EN300-4871062

• Inchi： 1S/C13H10ClN3O4/c14-11-7-6-10(17(19)20)12(15-11)16-13(18)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,15,16,18)
• InChI Key： KXTRYTUFMKTMNI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.0359835g/mol
• Monoisotopic Mass: 307.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97Ų

Additional information on benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate

Introduction to Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate (CAS No. 2273326-73-9)

Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate, a compound with the chemical identifier CAS No. 2273326-73-9, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of nitropyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The structure of Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate consists of a pyridine core substituted with a chloro group at the 6-position and a nitro group at the 3-position, further modified by a carbamate moiety linked to a benzyl group. This specific arrangement of functional groups imparts unique chemical and biological properties, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in nitropyridine derivatives due to their potential as intermediates in the synthesis of various pharmacologically active compounds. The presence of both electron-withdrawing and electron-donating groups in the pyridine ring enhances its reactivity, allowing for further functionalization and modification. These properties make Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate a versatile building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that nitropyridine derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate may contribute to its unique pharmacological profile, making it an attractive candidate for further exploration.

Recent studies have highlighted the importance of understanding the structural features that influence the biological activity of nitropyridine derivatives. Computational modeling and experimental techniques have been employed to elucidate the interactions between these compounds and their target proteins. These studies have provided valuable insights into how modifications in the pyridine ring can modulate biological activity.

The synthesis of Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate involves multi-step organic reactions, typically starting from commercially available pyridine precursors. The introduction of the chloro and nitro groups requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to improve efficiency and selectivity.

The role of computational chemistry in the design and optimization of pharmaceutical compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity and metabolic stability of Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate. By simulating interactions with biological targets, researchers can identify key structural features that enhance efficacy and minimize side effects.

In addition to its potential therapeutic applications, Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate may also find utility in agrochemical research. Nitropyridine derivatives have been shown to exhibit herbicidal and fungicidal properties, making them promising candidates for developing new crop protection agents. The unique chemical properties of this compound could lead to innovative solutions for agricultural challenges.

The future prospects for Benzyl N-(6-chloro-3-nitropyridin-2-yl)carbamate are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and agrochemicals. Collaborative efforts between academic institutions and industry partners are essential for translating laboratory discoveries into practical applications. By leveraging cutting-edge technologies and innovative approaches, researchers can unlock the full potential of this versatile compound.